Cas no 2229019-46-7 (2-(2-methoxy-4,5-dimethylphenyl)cyclopropylmethanamine)

• Product Name: 2-(2-methoxy-4,5-dimethylphenyl)cyclopropylmethanamine
• CAS No: 2229019-46-7
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6226996
• PubChem ID: 122461961
• Update Time: 2025-06-26

2-(2-methoxy-4,5-dimethylphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxy-4,5-dimethylphenyl)cyclopropylmethanamine
• SCHEMBL17986380
• [2-(2-methoxy-4,5-dimethylphenyl)cyclopropyl]methanamine
• 2229019-46-7
• EN300-1834971

• Inchi： 1S/C13H19NO/c1-8-4-12(11-6-10(11)7-14)13(15-3)5-9(8)2/h4-5,10-11H,6-7,14H2,1-3H3
• InChI Key： SLFTZMFDBODXML-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C(C)=CC=1C1CC1CN

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(2-methoxy-4,5-dimethylphenyl)cyclopropylmethanamine

2-(2-Methoxy-4,5-Dimethylphenyl)Cyclopropylmethanamine: An Overview of Its Structure, Properties, and Potential Applications

2-(2-Methoxy-4,5-dimethylphenyl)cyclopropylmethanamine (CAS No. 2229019-46-7) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by a cyclopropyl ring attached to a substituted benzene ring, which imparts it with distinct chemical and physical properties. In this article, we will delve into the structure, synthesis, properties, and potential applications of this intriguing molecule.

Structure and Synthesis: The molecular formula of 2-(2-methoxy-4,5-dimethylphenyl)cyclopropylmethanamine is C₁₃H₁₉NO. The compound features a cyclopropyl ring fused to a methoxy-substituted benzene ring with two methyl groups at the 4 and 5 positions. The presence of the cyclopropyl ring introduces significant steric hindrance and strain, which can influence its reactivity and biological activity. The synthesis of this compound typically involves multi-step processes, including the formation of the cyclopropyl ring and subsequent functional group modifications. Recent advancements in synthetic methods have led to more efficient and scalable routes for its production.

Physical and Chemical Properties: 2-(2-Methoxy-4,5-dimethylphenyl)cyclopropylmethanamine is a colorless liquid at room temperature with a characteristic odor. It has a molecular weight of approximately 197.3 g/mol. The compound exhibits moderate solubility in common organic solvents such as ethanol, acetone, and dichloromethane but is sparingly soluble in water. Its melting point is around -30°C, and it has a boiling point of approximately 180°C at atmospheric pressure. The compound's stability is influenced by factors such as temperature, pH, and exposure to light.

Spectroscopic Analysis: Detailed spectroscopic analysis has been conducted to elucidate the structure of 2-(2-methoxy-4,5-dimethylphenyl)cyclopropylmethanamine. Nuclear Magnetic Resonance (NMR) spectroscopy has been particularly useful in confirming the presence of the cyclopropyl ring and the substituted benzene ring. The characteristic peaks in the ¹H NMR spectrum include signals for the methoxy protons (δ ≈ 3.8 ppm), aromatic protons (δ ≈ 6.5-7.5 ppm), and the cyclopropyl methylene protons (δ ≈ 1.0-1.5 ppm). Mass spectrometry (MS) has also been employed to determine the molecular weight and confirm the presence of key functional groups.

Biological Activity: Recent studies have explored the potential biological activities of 2-(2-methoxy-4,5-dimethylphenyl)cyclopropylmethanamine. Preliminary in vitro assays have shown that this compound exhibits moderate activity against certain bacterial strains, suggesting its potential as an antibacterial agent. Additionally, it has been evaluated for its anti-inflammatory properties using cell-based assays, with promising results indicating its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6.

Potential Applications: Given its unique structural features and biological activities, 2-(2-methoxy-4,5-dimethylphenyl)cyclopropylmethanamine holds promise for various applications in pharmaceuticals and materials science. In the pharmaceutical industry, it could be further developed as a lead compound for new drug candidates targeting bacterial infections or inflammatory diseases. In materials science, its cyclopropyl moiety may be exploited for designing novel polymers or functional materials with enhanced mechanical properties.

Safety Considerations: While 2-(2-methoxy-4,5-dimethylphenyl)cyclopropylmethanamine shows potential for various applications, it is important to consider its safety profile during handling and use. Standard laboratory safety protocols should be followed to minimize exposure risks. Toxicological studies are ongoing to evaluate its potential effects on human health and the environment.

Conclusion: 2-(2-Methoxy-4,5-dimethylphenyl)cyclopropylmethanamine (CAS No. 2229019-46-7) is a fascinating compound with unique structural features that contribute to its chemical properties and biological activities. Ongoing research continues to uncover new insights into its potential applications in pharmaceuticals and materials science. As more data becomes available, this compound may play a significant role in advancing these fields.